Cas no 52932-95-3 (methyl phosphate)

Methyl phosphate is an organophosphorus compound with the chemical formula CH₃OPO₃H₂. It serves as a versatile intermediate in organic synthesis and industrial applications, particularly in the production of flame retardants, plasticizers, and agrochemicals. Its monomethyl ester structure provides reactivity for further derivatization, making it useful in phosphorylation reactions. Methyl phosphate exhibits good solubility in polar solvents, facilitating its use in aqueous and organic systems. The compound is valued for its stability under controlled conditions and its role in modifying material properties, such as thermal resistance. Proper handling is required due to its acidic nature and potential reactivity with strong bases or oxidizing agents.
methyl phosphate structure
methyl phosphate structure
Product Name:methyl phosphate
CAS No:52932-95-3
MF:CH5O4P
MW:112.021761655807
MDL:MFCD00015936
CID:937705
PubChem ID:87574501
Update Time:2025-05-23

methyl phosphate Chemical and Physical Properties

Names and Identifiers

    • methyl phosphate
    • Methyl Phosphate (Mono- and Di- Ester mixture)
    • AGN-PC-00NLZY
    • AG-F-80992
    • CTK4J6745
    • Phosphoric Acid Methyl Ester (Mono- and Di- Ester mixture)
    • dimethyl hydrogen phosphate:methyl dihydrogen phosphate
    • PHOSPHORIC ACID METHYL ESTER
    • Phosphoric acid, dimethyl ester, mixt. with methyl dihydrogen phosphate
    • MDL： MFCD00015936
    • Inchi： 1S/CH5O4P/c1-5-6(2,3)4/h1H3,(H2,2,3,4)
    • InChI Key： CAAULPUQFIIOTL-UHFFFAOYSA-N
    • SMILES： P(=O)(O)(O)OC

Computed Properties

  • Exact Mass: 111.99300
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3

Experimental Properties

  • Density: 1.43
  • Boiling Point: 250.1±23.0 °C at 760 mmHg
  • Flash Point: 177 °C
  • Refractive Index: 1.4130 to 1.4170
  • PSA: 76.57000
  • LogP: -0.27450
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

methyl phosphate Security Information

methyl phosphate Customs Data

  • HS CODE：2919900090
  • Customs Data：

    China Customs Code:

    2919900090

    Overview:

    HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

methyl phosphate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X71095-1ml
AGN-PC-00NLZY
 52932-95-3 ≥95%，
1ml
 ¥38.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X71095-5ml
AGN-PC-00NLZY
 52932-95-3 ≥95%，
5ml
 ¥158.0 2023-09-05
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P0262-25ML
Methyl Phosphate (Mono- and Di- Ester mixture)
 52932-95-3
25ml
 ¥190.00 2023-09-07
abcr
AB145975-25 ml
Phosphoric acid methyl ester (mono and di-Ester mixture); .
 52932-95-3
25 ml
 €66.90 2023-09-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P0262-25ml
methyl phosphate
 52932-95-3 Mono- and Di- Ester mixture
25ml
 ￥210.0 2022-06-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M303898-1ml
Methyl Phosphate
 52932-95-3 ≥95%
1ml
 ￥35.00 2021-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M303898-5ml
methyl phosphate
 52932-95-3 ≥95%
5ml
 ¥129.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M303898-25ml
methyl phosphate
 52932-95-3 ≥95%
25ml
 ¥399.90 2023-09-01
Cooke Chemical
T9676730-25l
52932-95-3 Methyl Phosphate (Mono- and Di- Ester mixture)
25l
 RMB 168.00 2025-02-21

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